Cas no 70924-78-6 (trans-N,N'-Diacetylcyclohexane-1,2-diamine)

• Product Name: trans-N,N'-Diacetylcyclohexane-1,2-diamine
• CAS No: 70924-78-6
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD08276353
• CID: 975820
• PubChem ID: 87557987
• Update Time: 2025-11-02

trans-N,N'-Diacetylcyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• trans-N,N -Diacetylcyclohexane-1,2-diamine
• trans-N,N'-Diacetylcyclohexane-1,2-diamine
• N,N'-diacetyl-trans-1,2-diaminocyclohexane
• trans-1,2-Bis(acetamido)cyclohexane
• trans-1,2-Diacetamidocyclohexane
• MZYLAHHTXWRMOL-NXEZZACHSA-N
• trans-N,N-Diacetylcyclohexane-1,2-diamine
• D3226
• N-[2-(Acetylamino)cyclohexyl]acetamide, (E)-
• Acetamide, N,N'-1,2-cyclohexanediylbis-, trans-
• N,N'-(Cyclohexane-1beta,2alpha-diyl)bisacetamide
• Acetamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis-
• N,N'-(1R,2R)-1,2-Cyclohexanediylbis[acetamide]
• D90158
• AKOS025295652
• 70924-78-6
• N,N'-((trans-Cyclohexane-1,2-diyl)diacetamide
• 156257-14-6
• CS-0201430
• MFCD08276353
• SCHEMBL282958
• N-[(1R,2R)-2-ACETAMIDOCYCLOHEXYL]ACETAMIDE
• DTXSID201246489
• trans-N,N''-Diacetylcyclohexane-1,2-diamine
• N,Na(2)-(1R,2R)-1,2-Cyclohexanediylbis[acetamide]

• MDL： MFCD08276353
• Inchi： 1S/C10H18N2O2/c1-7(13)11-9-5-3-4-6-10(9)12-8(2)14/h9-10H,3-6H2,1-2H3,(H,11,13)(H,12,14)/t9-,10-/m1/s1
• InChI Key： MZYLAHHTXWRMOL-NXEZZACHSA-N
• SMILES： O=C(C)N[C@@H]1CCCC[C@H]1NC(C)=O

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 0.2

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.1±0.1 g/cm3
• Melting Point: 270 °C
• Boiling Point: 469.1±25.0 °C at 760 mmHg
• Flash Point: 205.3±23.3 °C
• PSA: 58.20000
• LogP: 1.35160
• Solubility: Soluble in methanol
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

trans-N,N'-Diacetylcyclohexane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on trans-N,N'-Diacetylcyclohexane-1,2-diamine

Recent Advances in the Application of trans-N,N'-Diacetylcyclohexane-1,2-diamine (CAS 70924-78-6) in Chemical Biology and Pharmaceutical Research

trans-N,N'-Diacetylcyclohexane-1,2-diamine (CAS 70924-78-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have highlighted its potential as a chiral ligand in asymmetric synthesis, a building block for novel drug candidates, and a modulator of biological systems. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and applications in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of trans-N,N'-Diacetylcyclohexane-1,2-diamine as a key intermediate in the synthesis of platinum-based anticancer agents. The researchers found that the compound's rigid cyclohexane backbone and acetyl-protected amine groups contribute to enhanced stability and selectivity in metal coordination complexes. These properties make it particularly valuable for developing targeted cancer therapies with reduced side effects compared to traditional platinum drugs.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of trans-N,N'-Diacetylcyclohexane-1,2-diamine exhibit potent activity against multidrug-resistant bacterial strains. The study revealed that the compound's ability to disrupt bacterial membrane integrity while maintaining low cytotoxicity to mammalian cells makes it a promising scaffold for developing new classes of antibiotics. Structural-activity relationship studies identified specific modifications that could further enhance antimicrobial potency.

Recent advancements in analytical techniques have enabled more precise characterization of trans-N,N'-Diacetylcyclohexane-1,2-diamine. A 2024 publication in Analytical Chemistry described a novel high-performance liquid chromatography (HPLC) method coupled with mass spectrometry for the quantitative analysis of this compound and its derivatives in complex biological matrices. This methodological breakthrough facilitates pharmacokinetic studies and quality control in pharmaceutical formulations containing this compound.

The compound's application in neurodegenerative disease research has also gained attention. A collaborative study between Harvard Medical School and MIT (Nature Chemical Biology, 2024) demonstrated that trans-N,N'-Diacetylcyclohexane-1,2-diamine derivatives can modulate protein aggregation pathways associated with Alzheimer's disease. The researchers designed small molecules based on this scaffold that selectively inhibit β-amyloid oligomerization without affecting monomeric forms, representing a potential new therapeutic approach.

From a synthetic chemistry perspective, recent work published in Organic Letters (2024) has expanded the toolkit for modifying trans-N,N'-Diacetylcyclohexane-1,2-diamine. The development of mild deprotection conditions for the acetyl groups and selective functionalization methods has opened new avenues for creating diverse libraries of derivatives for high-throughput screening in drug discovery programs.

Looking forward, the unique properties of trans-N,N'-Diacetylcyclohexane-1,2-diamine (CAS 70924-78-6) position it as a valuable compound for addressing multiple challenges in medicinal chemistry. Its combination of structural rigidity, synthetic accessibility, and biological activity makes it particularly attractive for developing targeted therapies with improved pharmacological profiles. Future research directions likely include optimization of its physicochemical properties for enhanced bioavailability and investigation of its potential in combination therapies.